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Compound of Interest

Compound Name: Chitotriose Trihydrochloride

Cat. No.: B8234820

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of
Chitotriose Trihydrochloride (CAS RN: 117436-78-9). Adherence to these procedures is
critical to ensure personnel safety and environmental compliance.

Chitotriose Trihydrochloride is a versatile oligosaccharide utilized in various research and
development applications, including immunology, biochemistry, and agricultural biotechnology.
[1] While it is a valuable tool, it is imperative to handle and dispose of this chemical with care,
as it is suspected of damaging fertility or the unborn child and may cause damage to organs
through prolonged or repeated exposure.

Hazard Identification and Safety Precautions

Before handling Chitotriose Trihydrochloride, it is crucial to be aware of its potential hazards.
The following table summarizes key safety information.
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Hazard Statement GHS Classification Precautionary Statement
Suspected of damaging fertility H361 P201: Obtain special
or the unborn child instructions before use.

P202: Do not handle until all
safety precautions have been

read and understood.

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

P308+P313: IF exposed or
concerned: Get medical

advice/attention.

May cause damage to organs P260: Do not breathe

through prolonged or repeated  H373 dust/fume/gas/mist/vapors/spr
exposure ay.

P314: Get medical
advice/attention if you feel

unwell.

P501: Dispose of
contents/container to an

approved waste disposal plant.

Step-by-Step Disposal Protocol

The primary and mandated method for the disposal of Chitotriose Trihydrochloride is through
a licensed and approved waste disposal facility. Do not dispose of this chemical down the drain
or in regular trash.

1. Personal Protective Equipment (PPE):
o Wear a lab coat, nitrile gloves, and safety glasses with side shields.

« If there is a risk of generating dust, use a respirator with a particulate filter.
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2. Waste Collection:

e Collect waste Chitotriose Trihydrochloride, including any contaminated materials (e.qg.,
weigh boats, pipette tips, paper towels), in a designated and clearly labeled hazardous waste
container.

e The container must be made of a material compatible with the chemical and have a secure
lid.

3. Labeling:
e Label the waste container with the following information:

o "Hazardous Waste"

o "Chitotriose Trihydrochloride"

o CAS Number: 117436-78-9

o The primary hazards (e.g., "Reproductive Toxin," "Organ Toxin")

o Accumulation start date
4. Storage:
o Store the sealed waste container in a designated hazardous waste accumulation area.
e This area should be secure, well-ventilated, and away from incompatible materials.
5. Arrange for Pickup:

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

o Provide them with the necessary information about the waste stream.

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of
Chitotriose Trihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b8234820?utm_src=pdf-body
https://www.benchchem.com/product/b8234820?utm_src=pdf-body-img
https://www.benchchem.com/product/b8234820?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/49293
https://www.benchchem.com/product/b8234820#chitotriose-trihydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b8234820#chitotriose-trihydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b8234820#chitotriose-trihydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b8234820#chitotriose-trihydrochloride-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8234820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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